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Compound of Interest

Compound Name: 6-TAMRA Maleimide

Cat. No.: B12371470

For Researchers, Scientists, and Drug Development Professionals

Introduction

This document provides a detailed protocol for the covalent labeling of thiol-modified
oligonucleotides with 6-TAMRA (6-carboxytetramethylrhodamine) Maleimide. This procedure is
essential for researchers requiring fluorescently tagged oligonucleotides for various
applications, including fluorescence resonance energy transfer (FRET) studies, real-time PCR
probes, and in vivo imaging. The maleimide group of 6-TAMRA reacts specifically with the thiol

group on the modified oligonucleotide to form a stable thioether bond, ensuring a permanent
label.

Quantitative Data Summary

The following table summarizes the key quantitative parameters for 6-TAMRA and the labeling
reaction.
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Parameter Value Reference
6-TAMRA Properties

Absorption Maximum (Amax) 543 - 546 nm [1][2]
Emission Maximum (Aem) 571 -576 nm [11[2]

Extinction Coefficient (€) at

Amax

92,000 - 95,000 M~cm™?

[1]

Reaction Conditions

Recommended pH Range

6.5-7.5

Molar Excess of 6-TAMRA

Maleimide to Oligonucleotide

10 - 20 fold

Reaction Temperature

Room Temperature (20-25°C)
or4°C

Reaction Time

2 hours to overnight

Experimental Workflow

The overall workflow for labeling thiol-modified oligonucleotides with 6-TAMRA Maleimide

involves several key steps, from preparation of the oligonucleotide to purification and

quantification of the final conjugate.
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Preparation
Reduce Thiolated Oligo Prepare 6-TAMRA
(with TCEP) Maleimide Solution
Conjugation

Incubate Oligo and Dye
(pH 7.0-7.5)

Purification

Purify Labeled Oligo
(e.g., RP-HPLC)

Analysis

Quantify and Assess
Degree of Labeling

Reaction Conditions

______________________________ controls specificity

Reactants S~ Product
TCEP (Reducing Agent) - ensures availability _ [REISIVISNTING eI 6-TAMRA Labeled Oligo
(Stable Thioether Bond)

Oligonucleotide (-SH)

6-TAMRA Maleimide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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